Cas no 1422344-27-1 (tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Racemic-Tert-Butyl 6-(Hydroxymethyl)-8-Oxo-2,7-Diazaspiro[4.4]Nonane-2-Carboxylate
- Racemic-Tert-Butyl 6-(Hydroxymethyl)-8-Oxo-2,7-Diazaspiro[4.4]Nonane-2-Carboxylate(WX101143)
- tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
-
- MDL: MFCD23378276
- Inchi: 1S/C13H22N2O4/c1-12(2,3)19-11(18)15-5-4-13(8-15)6-10(17)14-9(13)7-16/h9,16H,4-8H2,1-3H3,(H,14,17)
- InChI Key: DMNLMJMGLDXXBB-UHFFFAOYSA-N
- SMILES: C1C2(CC(=O)NC2CO)CCN1C(OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM209477-1g |
tert-Butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 97% | 1g |
$1122 | 2021-08-04 | |
| TRC | R706135-2.5mg |
Racemic-tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 2.5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | R706135-5mg |
Racemic-tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 5mg |
$ 95.00 | 2022-06-03 | ||
| TRC | R706135-25mg |
Racemic-tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 25mg |
$ 340.00 | 2022-06-03 | ||
| Chemenu | CM209477-1g |
tert-Butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 97% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D772129-100mg |
Racemic-Tert-Butyl 6-(Hydroxymethyl)-8-Oxo-2,7-Diazaspiro[4.4]Nonane-2-Carboxylate |
1422344-27-1 | 95% | 100mg |
$430 | 2023-09-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD571048-1g |
tert-Butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 98% | 1g |
¥6003.0 | 2023-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00371-100MG |
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 95% | 100MG |
¥ 1,999.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00371-250MG |
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 95% | 250MG |
¥ 3,194.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00371-500MG |
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate |
1422344-27-1 | 95% | 500MG |
¥ 5,326.00 | 2023-04-05 |
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 1422344-27-1): A Comprehensive Overview
tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 1422344-27-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.
The spirocyclic framework of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate is a key feature that contributes to its chemical stability and biological activity. The presence of the hydroxymethyl group and the 8-oxo functionality further enhances its reactivity and versatility in synthetic transformations. These structural elements make it an attractive candidate for the design of drugs targeting specific biological pathways.
Recent studies have highlighted the potential of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate in modulating various biological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways. This finding suggests its potential as a lead compound for the development of kinase inhibitors, which are crucial for treating diseases such as cancer and inflammatory disorders.
Another area of interest is the role of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings open up new avenues for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate involves a series of well-defined steps, including the formation of the spirocyclic core and the introduction of functional groups. A notable synthetic route involves the use of a palladium-catalyzed cyclization reaction followed by selective oxidation to introduce the 8-oxo group. This method provides high yields and excellent purity, making it suitable for large-scale production.
In addition to its therapeutic potential, tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate has also been studied for its use as a building block in combinatorial chemistry. Its versatile reactivity allows it to be incorporated into a wide range of molecular scaffolds, facilitating the rapid generation of diverse chemical libraries for high-throughput screening.
The safety profile of tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate has been extensively evaluated through various preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and to optimize its pharmacokinetic properties.
In conclusion, tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 1422344-27-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting target for further investigation and development as a therapeutic agent.
1422344-27-1 (tert-butyl 6-(hydroxymethyl)-8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)